(2E)-2-[2-(hexyloxy)benzylidene]hydrazinecarboxamide

• Molecular Formula: C14H21N3O2
• Molecular Weight: 263.34 g/mol
• IUPAC Name: [(E)-(2-hexoxyphenyl)methylideneamino]urea
• InChI: InChI=1S/C14H21N3O2/c1-2-3-4-7-10-19-13-9-6-5-8-12(13)11-16-17-14(15)18/h5-6,8-9,11H,2-4,7,10H2,1H3,(H3,15,17,18)/b16-11+
• InChI Key: BVAXGBXYCNUKBO-LFIBNONCSA-N
• Isomeric SMILES: CCCCCCOC1=CC=CC=C1/C=N/NC(=O)N
• Canonical SMILES: CCCCCCOC1=CC=CC=C1C=NNC(=O)N

Description

2-{(E)-1-[2-(HEXYLOXY)PHENYL]METHYLIDENE}-1-HYDRAZINECARBOXAMIDE is a synthetic organic compound that belongs to the class of hydrazinecarboxamides. These compounds are known for their diverse applications in medicinal chemistry, particularly as potential therapeutic agents due to their biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{(E)-1-[2-(HEXYLOXY)PHENYL]METHYLIDENE}-1-HYDRAZINECARBOXAMIDE typically involves the condensation of a hydrazine derivative with an aldehyde or ketone. The reaction is usually carried out under reflux conditions in the presence of a suitable solvent such as ethanol or methanol. The reaction mixture is then purified using techniques like recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound would likely involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving automated systems for mixing, heating, and purification.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically in the presence of oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, often in anhydrous solvents.

Substitution: Nucleophiles like amines, thiols, or halides, typically under mild to moderate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield corresponding carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated as a potential therapeutic agent for various diseases.

Industry: Could be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 2-{(E)-1-[2-(HEXYLOXY)PHENYL]METHYLIDENE}-1-HYDRAZINECARBOXAMIDE would depend on its specific biological target. Generally, such compounds may interact with enzymes or receptors, inhibiting or activating specific pathways. The exact molecular targets and pathways would require detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

Hydrazinecarboxamide derivatives: These compounds share a similar core structure and may exhibit comparable biological activities.

Aldehyde or ketone derivatives: Compounds with similar functional groups that participate in analogous chemical reactions.

Uniqueness

2-{(E)-1-[2-(HEXYLOXY)PHENYL]METHYLIDENE}-1-HYDRAZINECARBOXAMIDE is unique due to its specific substituents, which can influence its reactivity and biological activity. The presence of the hexyl group and the phenyl ring can affect its solubility, stability, and interaction with biological targets.